Cas no 42580-35-8 (4-(3-Methoxypropoxy)benzaldehyde)

• Product Name: 4-(3-Methoxypropoxy)benzaldehyde
• CAS No: 42580-35-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD12798474
• CID: 324631
• PubChem ID: 17606903
• Update Time: 2025-04-19

4-(3-Methoxypropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxypropoxy)benzaldehyde
• Benzaldehyde,4-(3-methoxypropoxy)-
• A6938
• AKOS000102234
• FT-0654472
• SCHEMBL3720061
• D97814
• 42580-35-8
• BS-28205
• CS-0209965
• UAAGRUIKVGFWOZ-UHFFFAOYSA-N
• DTXSID30589797
• DB-228842

• MDL： MFCD12798474
• Inchi： 1S/C11H14O3/c1-13-7-2-8-14-11-5-3-10(9-12)4-6-11/h3-6,9H,2,7-8H2,1H3
• InChI Key： UAAGRUIKVGFWOZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCOC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 311.2°C at 760 mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.523
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 35.53
• LogP: 1.91440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers